armillarivin
armillarivin
Brand Name:
Vulcanchem
CAS No.:
135247-97-1
VCID:
VC0160908
InChI:
InChI=1S/C23H28O5/c1-12-5-15(25)7-17(26)19(12)21(27)28-18-10-23(4)16-9-22(2,3)8-13(16)6-14(11-24)20(18)23/h5-7,11,13,16,18,20,25-26H,8-10H2,1-4H3/t13-,16+,18-,20-,23-/m1/s1
SMILES:
CC1=CC(=CC(=C1C(=O)OC2CC3(C2C(=CC4C3CC(C4)(C)C)C=O)C)O)O
Molecular Formula:
C23H28O5
Molecular Weight:
384.5 g/mol
armillarivin
CAS No.: 135247-97-1
Main Products
VCID: VC0160908
Molecular Formula: C23H28O5
Molecular Weight: 384.5 g/mol
| CAS No. | 135247-97-1 |
|---|---|
| Product Name | armillarivin |
| Molecular Formula | C23H28O5 |
| Molecular Weight | 384.5 g/mol |
| IUPAC Name | [(2R,2aR,4aS,7aS,7bR)-3-formyl-6,6,7b-trimethyl-2,2a,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 2,4-dihydroxy-6-methylbenzoate |
| Standard InChI | InChI=1S/C23H28O5/c1-12-5-15(25)7-17(26)19(12)21(27)28-18-10-23(4)16-9-22(2,3)8-13(16)6-14(11-24)20(18)23/h5-7,11,13,16,18,20,25-26H,8-10H2,1-4H3/t13-,16+,18-,20-,23-/m1/s1 |
| Standard InChIKey | NFCOJBIECSQMAM-JQISRXLJSA-N |
| Isomeric SMILES | CC1=CC(=CC(=C1C(=O)O[C@@H]2C[C@]3([C@@H]2C(=C[C@H]4[C@@H]3CC(C4)(C)C)C=O)C)O)O |
| SMILES | CC1=CC(=CC(=C1C(=O)OC2CC3(C2C(=CC4C3CC(C4)(C)C)C=O)C)O)O |
| Canonical SMILES | CC1=CC(=CC(=C1C(=O)OC2CC3(C2C(=CC4C3CC(C4)(C)C)C=O)C)O)O |
| Synonyms | armillarivin |
| PubChem Compound | 131867 |
| Last Modified | Nov 11 2021 |
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